Cas no 192711-21-0 (Pyridine,1,2-dihydro-2-(3H-pyrazol-3-ylidene)-)

Pyridine,1,2-dihydro-2-(3H-pyrazol-3-ylidene)- structure
192711-21-0 structure
Product Name:Pyridine,1,2-dihydro-2-(3H-pyrazol-3-ylidene)-
CAS No:192711-21-0
MF:C8H7N3
MW:145.161280870438
CID:116220
PubChem ID:2797657
Update Time:2025-04-18

Pyridine,1,2-dihydro-2-(3H-pyrazol-3-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,1,2-dihydro-2-(3H-pyrazol-3-ylidene)-
    • Pyridine, 1,2-dihydro-2-(3H-pyrazol-3-ylidene)- (9CI)
    • AMY11903
    • DTXSID201257571
    • 1152171-86-2
    • Z2033454088
    • 2-(3H-Pyrazol-3-ylidene)-1,2-dihydropyridine
    • 2-(1H-pyrazol-5-yl)pyridine
    • CHEMBL4130164
    • CS-D1332
    • InChI=1/C8H7N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h1-6H,(H,10,11
    • 1,2-Dihydro-2-(3H-pyrazol-3-ylidene)pyridine
    • 192711-21-0
    • FT-0678178
    • 3-(2-Pyridyl)pyrazol
    • HKEWOTUTAYJWQJ-UHFFFAOYSA-N
    • 75415-03-1
    • MFCD00115151
    • 3-(pyridin-2-yl)pyrazole
    • Pyridine, 2-(1H-pyrazol-3-yl)-
    • SCHEMBL252441
    • pyrazolylpyridine
    • 5-pyridylpyrazole
    • 2-(1H-ssAsso-3->>u)ssAa currency
    • SY032446
    • (2E)-2-(3H-Pyrazol-3-ylidene)-1,2-dihydropyridine
    • AKOS005143090
    • CCG-326768
    • 192777-54-1
    • 2-(1H-Pyrazol-3-yl)-Pyridine
    • 2-(Pyrazol-3-yl)-pyridine
    • YSWG045
    • 2-(1H-Pyrazol-3-Yl)Pyridine
    • A9607
    • 2-(3-pyrazolyl)pyridine
    • DTXSID30383939
    • EN300-107259
    • 3-(2-pyridyl)pyrazole
    • 5-(2-pyridinyl)pyrazole
    • AKOS002682614
    • 6Y-0847
    • 2-(1H-pyrazole-3-yl) pyridine
    • P2211
    • Inchi: 1S/C8H7N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h1-6H,(H,10,11)
    • InChI Key: HKEWOTUTAYJWQJ-UHFFFAOYSA-N
    • SMILES: N1C(=CC=N1)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 145.06411
  • Monoisotopic Mass: 145.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 36.75
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